Cas no 397864-04-9 (Phenol,2-[(1Z)-2-methoxyethenyl]-)

• Product Name: Phenol,2-[(1Z)-2-methoxyethenyl]-
• CAS No: 397864-04-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 299850
• Update Time: 2024-01-27

Phenol,2-[(1Z)-2-methoxyethenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(1Z)-2-methoxyethenyl]-
• Phenol, 2-[(1Z)-2-methoxyethenyl]- (9CI)

• Inchi： 1S/C9H10O2/c1-11-7-6-8-4-2-3-5-9(8)10/h2-7,10H,1H3/b7-6-
• InChI Key： YAOBJLXBDHMPCA-SREVYHEPSA-N
• SMILES： C1(O)=CC=CC=C1/C=C\OC

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46